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Compound of Interest

Compound Name: Ellagic acid dihydrate

Cat. No.: B173945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol and application notes for the single-crystal X-ray

diffraction analysis of ellagic acid dihydrate, a naturally occurring polyphenol with significant

anti-carcinogenic properties. The determination of its three-dimensional structure is crucial for

understanding its mechanism of action and for the rational design of new therapeutic agents.

Introduction
Ellagic acid is a phenolic lactone found in various fruits and nuts, such as raspberries,

strawberries, walnuts, and pomegranates.[1][2] It exhibits potent anti-cancer and antioxidant

activities.[2][3] The crystalline form, ellagic acid dihydrate, provides a stable structure for

detailed molecular analysis. X-ray crystallography allows for the precise determination of its

molecular geometry, intermolecular interactions, and the role of water molecules in its crystal

lattice, which are essential for understanding its biological activity.[1][3] The crystal structure

reveals that ellagic acid is a planar molecule, and these molecules are interconnected by

hydrogen bonds to water molecules, forming layers throughout the crystal.[1][3]

Experimental Protocols
1. Crystallization of Ellagic Acid Dihydrate

Obtaining single crystals of sufficient quality is a critical and often challenging step in X-ray

crystallography.[2] The following protocol describes a vapor diffusion method, a common
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technique for growing high-quality crystals of small molecules.

Materials:

Ellagic acid (≥96% purity)

Solvent for dissolution (e.g., a mixture of ethanol and water)

Anti-solvent for precipitation (e.g., a more volatile solvent in which ellagic acid is less soluble)

Small glass vial (e.g., 2 mL)

Larger glass jar with a screw cap (e.g., 20 mL)

Microscope for crystal inspection

Procedure:

Prepare a saturated or near-saturated solution of ellagic acid in a suitable solvent system. A

mixture of ethanol and water can be effective. Gentle heating may be required for complete

solubilization.

Filter the solution to remove any particulate matter.

Pipette a small amount (e.g., 0.5 mL) of the ellagic acid solution into the small glass vial.

Place the small vial inside the larger glass jar.

Add a small amount of the anti-solvent to the bottom of the larger jar, ensuring the anti-

solvent level is below the top of the inner vial.

Seal the larger jar tightly with the screw cap.

Allow the setup to stand undisturbed at a constant temperature (e.g., room temperature or in

a controlled temperature incubator).

Slow evaporation of the more volatile solvent from the inner vial into the atmosphere of the

larger jar will gradually increase the concentration of the ellagic acid solution, leading to the
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formation of crystals over several days to weeks.

Monitor the vial periodically under a microscope for the growth of single, well-defined

crystals.

Once suitable crystals have formed, carefully extract them from the solution using a cryo-

loop.

2. X-ray Diffraction Data Collection and Structure Refinement

Equipment:

Single-crystal X-ray diffractometer (e.g., equipped with a CCD or CMOS detector)

X-ray source (e.g., Mo Kα or Cu Kα radiation)

Cryo-cooling system

Goniometer head

Computer with data collection and structure refinement software

Procedure:

Crystal Mounting:

Select a single crystal of appropriate size (typically 0.1 - 0.3 mm in each dimension) with

well-defined faces and no visible defects.

Mount the crystal on a cryo-loop and flash-cool it in a stream of cold nitrogen gas (typically

at 100 K) to prevent radiation damage and improve data quality.

Data Collection:

Mount the frozen crystal on the goniometer head of the diffractometer.

Center the crystal in the X-ray beam.
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Perform an initial set of diffraction images to determine the unit cell parameters and crystal

system.

Based on the crystal system, devise a data collection strategy to collect a complete and

redundant dataset. This typically involves rotating the crystal through a series of angles

while exposing it to the X-ray beam.

Data Processing:

Integrate the raw diffraction images to obtain the intensities and positions of the Bragg

reflections.

Apply corrections for various experimental factors, such as Lorentz and polarization

effects, absorption, and crystal decay.

Merge the corrected data to produce a final set of unique reflections.

Structure Solution and Refinement:

Solve the crystal structure using direct methods or Patterson methods to obtain an initial

model of the atomic positions.

Refine the atomic coordinates, and thermal parameters against the experimental

diffraction data using least-squares methods until the calculated and observed diffraction

patterns show the best possible agreement.

Locate and refine the positions of hydrogen atoms and water molecules.

Validate the final crystal structure using crystallographic software to check for geometric

and stereochemical reasonability.

Data Presentation
The following tables summarize the crystallographic data for ellagic acid dihydrate as

determined by X-ray diffraction.

Table 1: Crystal Data and Structure Refinement for Ellagic Acid Dihydrate.
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Parameter Value[1][3]

Chemical Formula C₁₄H₆O₈·2H₂O

Formula Weight 338.20 g/mol [4]

Crystal System Triclinic

Space Group P-1

a (Å) 7.656(1)

b (Å) 9.563(1)

c (Å) 4.623(1)

α (°) 97.88(1)

β (°) 103.2(1)

γ (°) 102.22(1)

Volume (Å³) 315.9

Z 1

Table 2: Alternative Crystal Data for Ellagic Acid Dihydrate.
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Parameter Value[5]

Crystal System Triclinic

Space Group P-1

a (Å) 4.60137

b (Å) 7.6252

c (Å) 9.3955

α (°) 101.9580

β (°) 96.9215

γ (°) 103.4610

Residual Factor 0.0456

Mandatory Visualization
The following diagram illustrates the general workflow for the X-ray crystallography of ellagic
acid dihydrate.
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Caption: Workflow for X-ray Crystallography of Ellagic Acid Dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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